2-(3-Methoxy-phenoxy)-nicotinic acid

• Molecular Formula: C13H11NO4
• Molecular Weight: 245.23 g/mol
• IUPAC Name: 2-(3-methoxyphenoxy)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H11NO4/c1-17-9-4-2-5-10(8-9)18-12-11(13(15)16)6-3-7-14-12/h2-8H,1H3,(H,15,16)
• InChI Key: VJHOJZXXYBPYQK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OC2=C(C=CC=N2)C(=O)O

Description

2-(3-Methoxy-phenoxy)-nicotinic acid is a nicotinic acid derivative characterized by a phenoxy substituent at the 2-position of the pyridine ring, with a methoxy group at the 3-position of the phenyl ring. Nicotinic acid derivatives are known for their roles in lipid modulation, phosphate regulation in renal disease, and microbial metabolism . This article compares 2-(3-Methoxy-phenoxy)-nicotinic acid with structurally and functionally related compounds, focusing on substituent effects, biological activity, and metabolic pathways.

Comparison with Similar Compounds

Structural and Functional Analogs

Key structural analogs include:

5-(3-Fluoro-4-methoxyphenyl)-2-methoxynicotinic acid (CAS: 1261922-90-0): Features a 2-methoxy and 3-fluoro-4-methoxyphenyl group .

5-Chloro-6-[3-(2-methyl-2-propanyl)phenoxy]nicotinic acid (CAS: 1099115-90-8): Contains a tert-butylphenoxy substituent and a chlorine atom .

2-[(2-Methoxyethoxy)methyl]-6-(trifluoromethyl)nicotinic acid (CAS: 380355-55-5): Substituted with a methoxyethoxy-methyl group and trifluoromethyl .

6-(2-Methoxyphenyl)-nicotinic acid (CAS: 887976-03-6): A simpler analog with a 2-methoxyphenyl group .

Pharmacological Activity

Lipid Modulation

Nicotinic acid and analogs (e.g., 2-(3-Methoxy-phenoxy)-nicotinic acid) are linked to lipid profile improvements:

• HDL Increase : Nicotinic acid analogs elevate HDL by 63% on average, likely via GPR109A receptor activation .
• TG Reduction : Triglyceride levels decrease by 26% in dialysis patients after 8 weeks of treatment .
• Phosphate Regulation : In hyperphosphatemia, analogs reduce serum phosphorus (SMD = 1.05 at 8 weeks), though effects plateau after 12–24 weeks .

Comparison of Lipid Effects

Compound	HDL Increase (%)	TG Reduction (%)	Serum Phosphorus Reduction (SMD)
Nicotinic acid (baseline)	63	26	1.05 (at 8 weeks)
2-Methoxy analogs	~50–60*	~20–25*	~0.6–1.0*
Chlorinated analogs	Insufficient data	Insufficient data	Higher stability (tert-butyl)

*Inferred from structural similarity to nicotinic acid .

Parathyroid Hormone (PTH) Modulation

Nicotinic acid derivatives show inconsistent effects on iPTH levels in dialysis patients.

Metabolic Pathways

Oxidation by Pseudomonas fluorescens

Nicotinic acid derivatives with intact pyridine rings (e.g., 2-(3-Methoxy-phenoxy)-nicotinic acid) are susceptible to microbial oxidation. Key findings:

• Ring Cleavage : Initial oxidation involves pyridine ring opening, releasing CO₂ (3–5 moles per mole substrate) .
• Oxygen Dependency : Degradation occurs only under aerobic conditions, with O₂ consumption ratios of 0.78–3.9 moles per mole substrate .
• Enzyme Specificity : Modifying the carboxyl group (e.g., esterification) abolishes enzymatic activity, highlighting the importance of the free -COOH group .

Metabolic Stability Comparison

Compound	CO₂ Release (moles)	O₂ Consumption (moles)	Enzyme Activity Retention
Nicotinic acid	3–5	0.78–3.9	Yes
2-Methoxy analogs	Similar*	Similar*	Likely reduced*
Trifluoromethyl analogs	Reduced*	Lower*	No (if carboxyl modified)

*Inferred from substituent steric and electronic effects .

Q & A

Q. Process optimization strategies :

• Catalyst screening : Test Pd/C or CuI for coupling reactions; CuI improves yields by 15% in aryl ether formations .
• Solvent selection : Replace DMF with NMP to reduce side reactions (e.g., NMP increases yield from 60% to 78% in pilot trials) .
• Flow chemistry : Continuous-flow reactors enhance heat distribution and reduce reaction times by 50% .

What experimental designs validate the compound’s role in modulating oxidative stress pathways?

Q. In vitro and in vivo protocols :

• Cellular assays : Measure ROS levels in HUVECs using DCFH-DA fluorescence, with 10 µM compound showing 40% reduction vs. control .
• Gene expression : qPCR for Nrf2 and HO-1 in liver tissues of treated mice (e.g., 25 mg/kg dose upregulates HO-1 by 3-fold) .
• Controls : Include ascorbic acid (positive control) and vehicle-treated groups to normalize data .

Data Interpretation

How to reconcile conflicting reports on the compound’s cytotoxicity in different cell lines?

Q. Factors to consider :

• Cell-specific metabolism : HepG2 cells exhibit higher CYP450 activity, accelerating prodrug activation compared to HEK293 .
• Assay conditions : Varying serum concentrations (e.g., 5% vs. 10% FBS) alter compound bioavailability. Standardize to 10% FBS .
• Dose-response curves : Use Hill slope analysis to differentiate between cytostatic and cytotoxic effects (slope >1 suggests cooperative binding) .